Cas no 2004450-00-2 (1-butylcycloheptane-1-carbaldehyde)

• Product Name: 1-butylcycloheptane-1-carbaldehyde
• CAS No: 2004450-00-2
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5817563
• PubChem ID: 56609336
• Update Time: 2025-11-06

1-butylcycloheptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-butylcycloheptane-1-carbaldehyde
• 2004450-00-2
• EN300-1619148

• Inchi： 1S/C12H22O/c1-2-3-8-12(11-13)9-6-4-5-7-10-12/h11H,2-10H2,1H3
• InChI Key： VWYPZGHCHRCTFB-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC)CCCCCC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-butylcycloheptane-1-carbaldehyde

1-Butylcycloheptane-1-carbaldehyde (CAS No. 2004450-00-2): A Comprehensive Guide to Properties, Applications, and Market Trends

1-Butylcycloheptane-1-carbaldehyde (CAS No. 2004450-00-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a cycloheptane derivative with an aldehyde functional group, this compound exhibits distinct properties that make it valuable across various industries, including fragrance development, pharmaceutical research, and specialty chemicals.

The molecular structure of 1-butylcycloheptane-1-carbaldehyde features a seven-membered cycloheptane ring with a butyl substituent and a formyl group at the same carbon position. This configuration contributes to its characteristic aldehydic odor profile, which has become increasingly sought-after in the flavor and fragrance industry. Recent trends in consumer preferences for novel scent profiles have driven research into cyclic aldehyde compounds like this one.

In pharmaceutical applications, 1-butylcycloheptane carbaldehyde serves as an important intermediate for the synthesis of more complex molecules. Its cycloheptane ring system offers unique conformational flexibility that can influence biological activity, making it particularly interesting for drug discovery programs targeting neurological disorders and anti-inflammatory therapies. Researchers are currently exploring its potential in developing new small molecule therapeutics.

The synthesis of CAS 2004450-00-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches often employ catalytic hydrogenation and oxidation techniques to optimize yield and selectivity. Recent advancements in green chemistry have led to more sustainable production methods for this compound, addressing growing environmental concerns in the chemical industry.

Market analysis shows increasing demand for 1-butylcycloheptane-1-carbaldehyde in Asia-Pacific regions, particularly for use in premium fragrance formulations. The compound's ability to impart woody, amber-like notes has made it popular in luxury perfumery. Industry reports suggest that the global market for specialty aldehydes like this one is projected to grow at a CAGR of 5-7% over the next five years.

From a regulatory standpoint, 1-butylcycloheptane carbaldehyde is generally recognized as safe for its intended uses when handled properly. However, manufacturers and users should always consult the latest safety data sheets and comply with local regulations regarding chemical handling and storage. Proper personal protective equipment should be used when working with this compound in laboratory or industrial settings.

Recent scientific literature has highlighted the potential of cycloheptane aldehydes in material science applications. The compound's unique structural features may contribute to the development of novel polymeric materials with specific mechanical or thermal properties. Researchers are particularly interested in its possible role in creating advanced coatings and adhesive formulations.

Quality control for CAS 2004450-00-2 typically involves analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements of various applications. The current industry standard for 1-butylcycloheptane-1-carbaldehyde purity is typically ≥97%, with higher grades available for specialized uses.

Storage recommendations for 1-butylcycloheptane-1-carbaldehyde include keeping the compound in tightly sealed containers under inert atmosphere, protected from light and moisture. Optimal storage temperatures generally range between 2-8°C for long-term preservation. These precautions help maintain the compound's chemical stability and prevent degradation of the aldehyde functionality.

Emerging research directions for 1-butylcycloheptane-1-carbaldehyde include its potential as a chiral building block in asymmetric synthesis. The compound's stereochemical properties make it an interesting candidate for creating enantiomerically pure pharmaceuticals. Additionally, its application in catalysis research is being explored, particularly in reactions where its bulky structure might influence selectivity.

For researchers and industry professionals seeking 1-butylcycloheptane carbaldehyde suppliers, it's important to verify certificates of analysis and inquire about custom synthesis options. Many manufacturers now offer small-scale production capabilities to meet the needs of research institutions and smaller enterprises. The compound is typically available in quantities ranging from grams to kilograms, with lead times varying based on purity requirements.

In conclusion, 1-butylcycloheptane-1-carbaldehyde (CAS No. 2004450-00-2) represents an important specialty chemical with diverse applications and growing commercial significance. Its unique structural features continue to inspire innovation across multiple scientific disciplines, from fragrance chemistry to pharmaceutical development. As research progresses and new applications emerge, this compound is likely to maintain its position as a valuable chemical building block in both academic and industrial settings.